Cas no 5728-14-3 (3-Chloro-4-phenyl-1,2,5-thiadiazole)

3-Chloro-4-phenyl-1,2,5-thiadiazole is a heterocyclic compound featuring a thiadiazole core substituted with a chlorine atom at the 3-position and a phenyl group at the 4-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals, agrochemicals, and functional materials. The chlorine substituent enhances electrophilic properties, facilitating further functionalization via cross-coupling or nucleophilic substitution reactions. Its rigid aromatic framework contributes to stability and potential applications in ligand design or as a building block for bioactive molecules. The compound’s well-defined reactivity profile and structural versatility make it a useful tool for researchers in medicinal and materials chemistry.
3-Chloro-4-phenyl-1,2,5-thiadiazole structure
5728-14-3 structure
Product name:3-Chloro-4-phenyl-1,2,5-thiadiazole
CAS No:5728-14-3
MF:C8H5N2SCl
MW:196.6567
MDL:MFCD01935960
CID:373534
PubChem ID:2764044

3-Chloro-4-phenyl-1,2,5-thiadiazole Chemical and Physical Properties

Names and Identifiers

    • 3-Chloro-4-phenyl-1,2,5-thiadiazole
    • 1,2,5-Thiadiazole,3-chloro-4-phenyl-
    • 3-chloro-4-phenyl-[1,2,5]thiadiazole
    • 3-phenyl-4-chloro-1,2,5-thiadiazole
    • 4-Phenyl-3-chloro-1,2,5-thiadiazole
    • 5K-360S
    • CS-0223601
    • DTXSID80377267
    • SCHEMBL544426
    • AKHLEAKSFDZHLQ-UHFFFAOYSA-N
    • A869725
    • BP-10906
    • J-512252
    • 5728-14-3
    • 3-chloro-4-phenyl-1,2,5-thiadiazole, AldrichCPR
    • EN300-115968
    • AKOS005070611
    • MFCD01935960
    • FT-0680451
    • DA-18130
    • MDL: MFCD01935960
    • Inchi: InChI=1S/C8H5ClN2S/c9-8-7(10-12-11-8)6-4-2-1-3-5-6/h1-5H
    • InChI Key: AKHLEAKSFDZHLQ-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)C2=NSN=C2Cl

Computed Properties

  • Exact Mass: 195.98600
  • Monoisotopic Mass: 195.986
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 54Ų

Experimental Properties

  • Density: 1.2
  • Melting Point: 139-144°C
  • Boiling Point: 94-96°/0.1mm
  • Flash Point: 235.8°C
  • Refractive Index: 1.627
  • PSA: 54.02000
  • LogP: 2.85850

3-Chloro-4-phenyl-1,2,5-thiadiazole Security Information

  • Hazard Category Code: 25
  • Safety Instruction: 45
  • Hazardous Material Identification: T
  • HazardClass:IRRITANT

3-Chloro-4-phenyl-1,2,5-thiadiazole Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Chloro-4-phenyl-1,2,5-thiadiazole Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
044797-500mg
3-Chloro-4-phenyl-1,2,5-thiadiazole
5728-14-3 >95%
500mg
3966.0CNY 2021-07-13
Enamine
EN300-115968-0.1g
3-chloro-4-phenyl-1,2,5-thiadiazole
5728-14-3 95%
0.1g
$62.0 2023-06-08
Enamine
EN300-115968-0.5g
3-chloro-4-phenyl-1,2,5-thiadiazole
5728-14-3 95%
0.5g
$140.0 2023-06-08
Enamine
EN300-115968-10.0g
3-chloro-4-phenyl-1,2,5-thiadiazole
5728-14-3 95%
10g
$900.0 2023-06-08
abcr
AB159416-5 g
3-Chloro-4-phenyl-1,2,5-thiadiazole; .
5728-14-3
5 g
€859.90 2023-07-20
TRC
C385280-100mg
3-Chloro-4-phenyl-1,2,5-thiadiazole
5728-14-3
100mg
$ 185.00 2022-06-01
Alichem
A019109554-5g
3-Chloro-4-phenyl-1,2,5-thiadiazole
5728-14-3 95%
5g
$1109.82 2023-09-01
abcr
AB159416-10 g
3-Chloro-4-phenyl-1,2,5-thiadiazole; .
5728-14-3
10 g
€1,403.30 2023-07-20
TRC
C385280-50mg
3-Chloro-4-phenyl-1,2,5-thiadiazole
5728-14-3
50mg
$ 115.00 2022-06-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.
044797-1g
3-Chloro-4-phenyl-1,2,5-thiadiazole
5728-14-3 >95%
1g
4941CNY 2021-05-07

3-Chloro-4-phenyl-1,2,5-thiadiazole Production Method

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: Pyridine ,  Sulfur monochloride Solvents: Acetonitrile ;  4 h, 20 °C
Reference
Synthesis of 4-substituted 3-chloro-1,2,5-thiadiazoles from monosubstituted glyoximes
Kryshenko, F. I.; et al, Russian Chemical Bulletin, 2016, 65(11), 2678-2681

3-Chloro-4-phenyl-1,2,5-thiadiazole Raw materials

3-Chloro-4-phenyl-1,2,5-thiadiazole Preparation Products

Additional information on 3-Chloro-4-phenyl-1,2,5-thiadiazole

Comprehensive Overview of 3-Chloro-4-phenyl-1,2,5-thiadiazole (CAS No. 5728-14-3): Properties, Applications, and Industry Insights

3-Chloro-4-phenyl-1,2,5-thiadiazole (CAS No. 5728-14-3) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural and functional properties. The thiadiazole ring, a core component of this molecule, is known for its versatility in drug design and material science. With the increasing demand for novel bioactive compounds, researchers are exploring the potential of 3-Chloro-4-phenyl-1,2,5-thiadiazole derivatives in addressing challenges such as antimicrobial resistance and crop protection.

The molecular structure of 3-Chloro-4-phenyl-1,2,5-thiadiazole combines a chloro substituent with a phenyl group, enhancing its reactivity and binding affinity in biological systems. This makes it a valuable intermediate in synthesizing thiadiazole-based pharmaceuticals and agrochemicals. Recent studies highlight its role in developing anticancer agents and herbicides, aligning with the growing interest in precision medicine and sustainable agriculture.

In the context of green chemistry, CAS 5728-14-3 has been investigated for its potential in eco-friendly synthesis routes. The compound’s stability under various conditions makes it suitable for catalysis and polymer modification, addressing industry demands for efficient and sustainable chemical processes. Researchers are also examining its optical properties for applications in organic electronics, such as OLEDs and sensors, which are pivotal in the tech-driven market.

From a commercial perspective, the global market for thiadiazole derivatives is expanding, driven by their utility in drug discovery and crop science. Manufacturers are optimizing production methods for 3-Chloro-4-phenyl-1,2,5-thiadiazole to meet regulatory standards while minimizing environmental impact. Analytical techniques like HPLC and NMR are critical for quality control, ensuring consistency in research and industrial applications.

Frequently asked questions about 5728-14-3 include its solubility, storage conditions, and compatibility with other reagents. The compound is typically soluble in organic solvents like dichloromethane and dimethyl sulfoxide (DMSO), making it adaptable for lab-scale and industrial use. Proper handling protocols are essential to maintain its integrity, especially in high-throughput screening and combinatorial chemistry.

Emerging trends in computational chemistry have enabled virtual screening of 3-Chloro-4-phenyl-1,2,5-thiadiazole analogs, accelerating the identification of promising candidates for further development. This aligns with the broader shift toward AI-driven drug discovery, where predictive modeling reduces time and costs. Additionally, collaborations between academia and industry are fostering innovation in thiadiazole-based materials for niche applications.

In summary, 3-Chloro-4-phenyl-1,2,5-thiadiazole (CAS No. 5728-14-3) represents a multifaceted compound with wide-ranging implications across scientific disciplines. Its adaptability in synthesis, coupled with its biological and material applications, positions it as a key player in advancing life sciences and technology. As research continues to uncover new potentials, this compound is poised to remain at the forefront of innovation.

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:5728-14-3)3-Chloro-4-phenyl-1,2,5-thiadiazole
A869725
Purity:99%
Quantity:1g
Price ($):1123.0